1,3-Dihydro-1-hydroxy-2H-benzimidazol-2-one

• IUPAC Name: 3-hydroxy-1H-benzimidazol-2-one
• InChI: InChI=1S/C7H6N2O2/c10-7-8-5-3-1-2-4-6(5)9(7)11/h1-4,11H,(H,8,10)
• InChI Key: RNPPCNASSDPHSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)N2O
• Molecular Formula: C7H6N2O2
• Molecular Weight: 150.13 g/mol

Description

1,3-Dihydro-1-hydroxy-2H-benzimidazol-2-one, also known by various other names such as 2-Benzimidazolinone , 2-Benzimidazolol , and 2-Hydroxybenzimidazole , is a heterocyclic compound with the chemical formula C₇H₆N₂O . Its molecular weight is approximately 134.14 g/mol . The structure of this compound consists of a benzimidazole ring fused with a lactam ring, resulting in a bicyclic system.

Synthesis Analysis

The synthesis of this compound involves various methods. One notable approach is the catalytic cyclization of appropriate precursors. For instance, Kamata et al. reported a method for the synthesis of these compounds using a catalytic system . Further exploration of the literature reveals additional synthetic routes and optimization strategies.

Molecular Structure Analysis

The molecular structure of this compound comprises a benzimidazole core with a hydroxyl group attached to one of the nitrogen atoms. The IUPAC Standard InChI for this compound is: InChI=1S/C7H6N2O/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H2,8,9,10) .